[5-Hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl](thiophen-3-yl)methanone [5-Hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl](thiophen-3-yl)methanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC16338262
InChI: InChI=1S/C18H17NO4S/c20-15-1-2-16-17(13(15)9-19-4-6-22-7-5-19)14(10-23-16)18(21)12-3-8-24-11-12/h1-3,8,10-11,20H,4-7,9H2
SMILES:
Molecular Formula: C18H17NO4S
Molecular Weight: 343.4 g/mol

[5-Hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl](thiophen-3-yl)methanone

CAS No.:

Cat. No.: VC16338262

Molecular Formula: C18H17NO4S

Molecular Weight: 343.4 g/mol

* For research use only. Not for human or veterinary use.

[5-Hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl](thiophen-3-yl)methanone -

Specification

Molecular Formula C18H17NO4S
Molecular Weight 343.4 g/mol
IUPAC Name [5-hydroxy-4-(morpholin-4-ylmethyl)-1-benzofuran-3-yl]-thiophen-3-ylmethanone
Standard InChI InChI=1S/C18H17NO4S/c20-15-1-2-16-17(13(15)9-19-4-6-22-7-5-19)14(10-23-16)18(21)12-3-8-24-11-12/h1-3,8,10-11,20H,4-7,9H2
Standard InChI Key AXWLODUQMJPAOE-UHFFFAOYSA-N
Canonical SMILES C1COCCN1CC2=C(C=CC3=C2C(=CO3)C(=O)C4=CSC=C4)O

Introduction

Structural Features

The compound combines several key structural elements:

  • Benzofuran Moiety: Known for its ability to undergo electrophilic substitution reactions.

  • Morpholine Substituent: Facilitates interactions through hydrogen bonding and can act as a base or nucleophile.

  • Thiophene Moiety: Contributes to the compound's aromaticity and potential biological activity.

Structural FeatureChemical PropertiesPotential Biological Activity
BenzofuranElectrophilic substitutionAntimicrobial, anticancer
MorpholineHydrogen bonding, basicityNeuropharmacological effects
ThiopheneAromaticity, electron-richAntimicrobial, chemotherapeutic

Synthesis and Chemical Reactivity

The synthesis of compounds with similar structures typically involves multiple steps, starting with the formation of the benzofuran core, followed by the introduction of the morpholine and thiophene groups. The chemical reactivity is influenced by the functional groups present:

  • Nucleophilic Substitution: Possible with the morpholine ring.

  • Electrophilic Substitution: Common in the benzofuran moiety.

  • Hydrogen Bonding: Facilitated by the morpholine ring.

Biological Activity

Compounds with similar structures have shown potential biological activities, including:

  • Antimicrobial Activity: Thiophene-linked compounds have demonstrated activity against certain bacteria.

  • Anticancer Properties: Benzofuran derivatives have been explored for their anticancer effects.

  • Neuropharmacological Effects: Morpholine-containing compounds can interact with neurotransmitter systems.

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